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Compound of Interest

Compound Name: Agrocybin

Cat. No.: B1578648 Get Quote

Introduction: The term "Agrocybin" presents a notable case of ambiguity within scientific

literature, referring to two distinct chemical entities isolated from fungi. This technical guide

aims to provide a comprehensive overview of both molecules for researchers, scientists, and

drug development professionals. The first, a 9 kDa peptide from Agrocybe cylindracea, exhibits

well-documented antifungal and antiviral properties. The second is a small polyacetylene

molecule, 8-hydroxyocta-2,4,6-triynamide, whose specific biological activities and origins are

less thoroughly detailed in publicly accessible literature. This document will address each

molecule in separate, dedicated sections, providing available data on their physical and

chemical properties, experimental protocols for their study, and visualizations of relevant

pathways and structures.

Part 1: Agrocybin, the Antifungal Peptide
Agrocybin (peptide) is a 9 kDa protein isolated from the edible mushroom Agrocybe

cylindracea. It has demonstrated significant antifungal activity against various fungal species

and inhibitory effects on HIV-1 reverse transcriptase.
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Property Value Source

Molecular Mass 9 kDa [1]

Source
Fruiting bodies of Agrocybe

cylindracea
[1]

N-terminal Sequence ANDPQCLYGNVAAKF

Thermostability Stable up to 80°C [2]

Biological Activity of Agrocybin (Peptide)
Activity Target/Assay

IC50 /
Concentration

Result

Antifungal

Mycosphaerella

arachidicola mycelial

growth

125 µM Inhibition

Antifungal Fusarium oxysporum Not specified Inhibition

Antiviral
HIV-1 Reverse

Transcriptase
60 µM Inhibition

Antibacterial
Various bacterial

species
Up to 300 µM No inhibitory activity

Antiproliferative
Hep G2 (hepatoma)

cells
Up to 110 µM

No antiproliferative

activity

Mitogenic Murine splenocytes Not specified
Weaker activity than

Concanavalin A

Experimental Protocols: Agrocybin (Peptide)
1. Isolation and Purification of Agrocybin Peptide[1]

Homogenization: Fresh fruiting bodies of Agrocybe cylindracea are homogenized in distilled

water.
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Centrifugation: The homogenate is centrifuged to remove solid debris, and the supernatant is

collected.

Ion Exchange Chromatography (Step 1): The supernatant is applied to a DEAE-cellulose

column. Agrocybin is unadsorbed and collected in the flow-through fraction.

Affinity Chromatography: The unadsorbed fraction from the previous step is loaded onto an

Affi-gel blue gel column. Agrocybin is adsorbed and subsequently eluted.

Ion Exchange Chromatography (Step 2): The eluted fraction is further purified by FPLC on a

Mono S column.

Gel Filtration: The final purification step involves FPLC-gel filtration on a Superdex 75

column to obtain purified Agrocybin.

2. Antifungal Activity Assay[2]

Fungal mycelia are cultured on potato dextrose agar.

Varying concentrations of purified Agrocybin are added to the culture medium.

The inhibition of mycelial growth is observed and measured to determine the IC50 value.

3. HIV-1 Reverse Transcriptase Inhibition Assay[2]

A commercially available HIV-1 reverse transcriptase assay kit is used.

The assay is performed according to the manufacturer's instructions, with the addition of

varying concentrations of Agrocybin.

The inhibitory effect on the enzyme's activity is quantified to determine the IC50 value.

Signaling Pathways and Experimental Workflows
While a specific signaling pathway for the Agrocybin peptide has not been definitively

elucidated, bioactive peptides from mushrooms are known to exert their effects through various

mechanisms, including membrane disruption and modulation of key cellular pathways such as

the NF-κB and MAPK pathways.
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Caption: Workflow for the isolation and characterization of Agrocybin peptide.
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Chemical Structure of 8-hydroxyocta-2,4,6-triynamide Key Properties

HO-CH2-C≡C-C≡C-C≡C-C(=O)NH2 Formula: C8H5NO2 MW: 147.13 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Dual Identity of Agrocybin: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1578648#physical-and-chemical-properties-of-
agrocybin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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